![molecular formula C23H34N2O B7573479 Cyclopropyl-[2-[1-[(2-methylphenyl)methyl]piperidin-4-yl]azepan-1-yl]methanone](/img/structure/B7573479.png)
Cyclopropyl-[2-[1-[(2-methylphenyl)methyl]piperidin-4-yl]azepan-1-yl]methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Cyclopropyl-[2-[1-[(2-methylphenyl)methyl]piperidin-4-yl]azepan-1-yl]methanone is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of azepane derivatives, which have been shown to exhibit a wide range of biological activities. In
Mechanism of Action
The exact mechanism of action of Cyclopropyl-[2-[1-[(2-methylphenyl)methyl]piperidin-4-yl]azepan-1-yl]methanone is not yet fully understood. However, it is believed that this compound acts as a selective serotonin reuptake inhibitor (SSRI) and a partial agonist at the 5-HT1A receptor. These actions are thought to contribute to the antidepressant and anxiolytic effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In animal models, this compound has been shown to increase levels of serotonin and norepinephrine in the brain, which are neurotransmitters that play a key role in regulating mood and anxiety. Additionally, this compound has been shown to increase neurogenesis in the hippocampus, which is a brain region that is involved in learning and memory.
Advantages and Limitations for Lab Experiments
One of the main advantages of Cyclopropyl-[2-[1-[(2-methylphenyl)methyl]piperidin-4-yl]azepan-1-yl]methanone for lab experiments is its potency and selectivity. This compound exhibits potent antidepressant and anxiolytic effects at relatively low doses, which makes it an attractive candidate for further study. However, one of the limitations of this compound is its relatively short half-life, which may limit its effectiveness in clinical settings.
Future Directions
There are several future directions for research on Cyclopropyl-[2-[1-[(2-methylphenyl)methyl]piperidin-4-yl]azepan-1-yl]methanone. One area of interest is the development of more potent and selective derivatives of this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications. Finally, clinical studies are needed to evaluate the safety and effectiveness of this compound in humans.
Synthesis Methods
The synthesis method of Cyclopropyl-[2-[1-[(2-methylphenyl)methyl]piperidin-4-yl]azepan-1-yl]methanone involves several steps. First, 2-methylphenylmagnesium bromide is reacted with 4-piperidone to form the corresponding tertiary alcohol. This alcohol is then converted to the corresponding amine by reaction with cyclopropylcarbonyl chloride. Finally, the resulting amine is reacted with 1-benzylazepan-2-one to form this compound.
Scientific Research Applications
Cyclopropyl-[2-[1-[(2-methylphenyl)methyl]piperidin-4-yl]azepan-1-yl]methanone has been extensively studied for its potential therapeutic applications. One of the most promising applications of this compound is in the treatment of depression and anxiety disorders. Several studies have shown that this compound exhibits potent antidepressant and anxiolytic effects in animal models.
properties
IUPAC Name |
cyclopropyl-[2-[1-[(2-methylphenyl)methyl]piperidin-4-yl]azepan-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H34N2O/c1-18-7-4-5-8-21(18)17-24-15-12-19(13-16-24)22-9-3-2-6-14-25(22)23(26)20-10-11-20/h4-5,7-8,19-20,22H,2-3,6,9-17H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWYSQRFIJZNOFD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CN2CCC(CC2)C3CCCCCN3C(=O)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H34N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.